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Compound of Interest

2-(Benzyloxy)-4-
Compound Name:
methylbenzaldehyde

cat. No.: B2972291

An In-depth Technical Guide to 2-(Benzyloxy)-4-methylbenzaldehyde: Properties, Synthesis,
and Reactivity

Introduction

2-(Benzyloxy)-4-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a
valuable intermediate in organic synthesis. Its molecular architecture, featuring a reactive
aldehyde group, a sterically influential benzyloxy protecting group, and an electron-donating
methyl group, provides a unique platform for the construction of complex molecular scaffolds.
This guide offers a comprehensive technical overview intended for researchers, chemists, and
drug development professionals, delving into the compound's physicochemical properties,
synthetic pathways, characteristic reactivity, and handling protocols. The strategic placement of
its functional groups dictates its utility as a building block for a diverse range of chemical
entities, particularly within the realm of medicinal chemistry and materials science.

Physicochemical Properties

The fundamental properties of 2-(Benzyloxy)-4-methylbenzaldehyde are critical for its
handling, storage, and application in synthetic protocols. These properties are summarized in
the table below.
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Property Value Reference
2-(Benzyloxy)-4-

UPAC Name m((ethbean:I)dehyde

CAS Number 154478-35-0 [1]
Molecular Formula C15H1402 [2]
Molecular Weight 226.27 g/mol [2]
Appearance Light brown to brown solid [1]
Melting Point 105-108 °C [1]
Boiling Point 379.9£27.0 °C (Predicted) [1]
Density 1.119+0.06 g/cm3 (Predicted) [1]
Storage Temperature 2-8°C, stored under nitrogen [1]

Synthesis of 2-(Benzyloxy)-4-methylbenzaldehyde

The most direct and common synthetic route to 2-(Benzyloxy)-4-methylbenzaldehyde is
through the Williamson ether synthesis. This method involves the O-alkylation of the
corresponding phenol, 2-hydroxy-4-methylbenzaldehyde, with a benzyl halide in the presence
of a base. The hydroxyl group of the starting salicylaldehyde derivative is deprotonated by the
base to form a phenoxide, which then acts as a nucleophile, attacking the electrophilic benzylic
carbon of the benzyl halide to form the benzyl ether.

Experimental Protocol: Benzylation of 2-Hydroxy-4-
methylbenzaldehyde
This protocol is based on established procedures for the benzylation of substituted phenols.[3]

[4]

o Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-hydroxy-4-methylbenzaldehyde (1.0 equivalent) in a suitable polar
aprotic solvent such as acetone or acetonitrile.
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Addition of Base: Add an excess of a weak base, typically anhydrous potassium carbonate
(K2COs3, 2.0-3.0 equivalents), to the solution. The base will neutralize the phenolic proton.

Addition of Alkylating Agent: To the stirred suspension, add benzyl bromide or benzyl chloride
(1.1-1.2 equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain this temperature for 12-24 hours.
Monitor the reaction's progress using Thin Layer Chromatography (TLC) by observing the
disappearance of the starting phenol.

Work-up: After the reaction is complete, cool the mixture to room temperature and filter off
the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

Extraction: Dissolve the crude residue in an organic solvent immiscible with water, such as
ethyl acetate or dichloromethane. Wash the organic layer sequentially with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and
concentrate the solvent in vacuo. The resulting crude product can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) or by column
chromatography on silica gel to yield pure 2-(benzyloxy)-4-methylbenzaldehyde.
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Reaction Setup
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Caption: Synthetic workflow for 2-(benzyloxy)-4-methylbenzaldehyde.
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Spectroscopic Characterization

The structural confirmation of 2-(Benzyloxy)-4-methylbenzaldehyde relies on standard
spectroscopic techniques. While specific experimental spectra are proprietary, the expected
chemical shifts and signals can be reliably predicted based on its structure and data from
analogous compounds.[5][6]

Technique Expected Observations

~10.3 ppm: Singlet, 1H (aldehyde proton, -
CHO).~7.2-7.8 ppm: Multiplets, 8H (aromatic

1H NMR protons).~5.1 ppm: Singlet, 2H (benzylic
protons, -O-CH2-Ph).~2.4 ppm: Singlet, 3H
(methyl protons, -CHs).

~191 ppm: Aldehyde carbonyl carbon.~160
ppm: Aromatic carbon attached to the benzyloxy

13C NMR group.~120-145 ppm: Other aromatic
carbons.~70 ppm: Benzylic carbon (-O-CHz-
Ph).~21 ppm: Methyl carbon.

~1680-1700 cm~1: Strong C=0 stretch
(aldehyde).~2720, 2820 cm~1: C-H stretch
(aldehyde).~1250 cm~1: C-O stretch (aryl
ether).~3030 cm~1: Aromatic C-H stretch.

IR (Infrared)

m/z 226.27: Molecular ion peak [M]*

Mass Spec (MS
pec (MS) corresponding to CisH140x2.

Chemical Reactivity

The reactivity of 2-(Benzyloxy)-4-methylbenzaldehyde is dictated by its three principal
functional components: the aldehyde, the benzyloxy group, and the substituted aromatic ring.

e The Aldehyde Group: As the most reactive site, the aldehyde's carbonyl carbon is highly
electrophilic. It readily undergoes nucleophilic addition reactions. Common transformations
include:
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o Condensation Reactions: Participation in Knoevenagel, aldol, and Wittig reactions to form
new carbon-carbon bonds.[7][8]

o Reductive Amination: Formation of amines via reaction with an amine and a reducing
agent.

o Oxidation: Conversion to the corresponding carboxylic acid using oxidizing agents like
potassium permanganate or chromic acid.

o Reduction: Conversion to the corresponding benzyl alcohol using reducing agents like
sodium borohydride (NaBHa).

e The Benzyloxy Group: This group primarily serves as a protecting group for the phenol. Its
key reaction is debenzylation, typically achieved through catalytic hydrogenation (e.g., Hz
gas with a Palladium-on-carbon catalyst). This reaction cleaves the benzyl ether to
regenerate the free hydroxyl group, a crucial step in multi-step syntheses. The bulky nature
of this group also provides significant steric hindrance at the ortho position, which can
influence the approach of reagents to the adjacent aldehyde group.[9]

e The Aromatic Ring: The ring is activated towards electrophilic aromatic substitution. The
benzyloxy group (an alkoxy group) is a strong activating, ortho-, para-directing group, while
the methyl group is a weaker activating, ortho-, para-directing group. Their combined
influence strongly directs incoming electrophiles to the positions ortho and para to the
activating groups, primarily the C3 and C5 positions.
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Caption: Key reactivity pathways for 2-(benzyloxy)-4-methylbenzaldehyde.

Applications in Research and Development

While specific applications for 2-(Benzyloxy)-4-methylbenzaldehyde are not extensively
documented in public literature, its structural motifs are highly relevant in medicinal chemistry.
[10] Structurally related benzyloxybenzaldehyde derivatives are recognized as crucial building
blocks for novel therapeutic agents. For instance, 2-(benzyloxy)-4-fluorobenzaldehyde is a key
scaffold for designing molecules with enhanced pharmacological properties, including inhibitors
of enzymes like aldehyde dehydrogenase (ALDH), which is implicated in cancer.[7] The
aldehyde functionality provides a versatile handle for constructing a wide array of bioactive
molecules through transformations like Schiff base formation and aldol condensations.[7]
Therefore, 2-(Benzyloxy)-4-methylbenzaldehyde is a promising precursor for the synthesis of
complex heterocyclic systems and other scaffolds of interest in drug discovery programs.

Safety and Handling

As a laboratory chemical, 2-(Benzyloxy)-4-methylbenzaldehyde requires careful handling.
While a full toxicological profile is not available, data from structurally similar compounds
suggests it should be treated as a potential irritant.

o Hazard Classification: Although not universally classified, related compounds are often
labeled with GHS hazard statements indicating they may cause skin irritation, serious eye
irritation, and respiratory irritation.[2][11][12]

e Handling Precautions:

o

Use only in a well-ventilated area or under a chemical fume hood.[11]

[¢]

Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[12]

[¢]

Avoid breathing dust, fumes, or vapors.[11]

[¢]

Wash hands thoroughly after handling.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] For
long-term stability, storage at 2-8°C under an inert atmosphere like nitrogen is
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recommended.[1]

Conclusion

2-(Benzyloxy)-4-methylbenzaldehyde is a synthetically versatile aromatic aldehyde with
significant potential as an intermediate in advanced organic synthesis. Its properties are well-
defined by the interplay of its aldehyde, benzyl ether, and methyl-substituted aromatic
functionalities. A firm understanding of its synthesis, spectroscopic identity, and predictable
reactivity is essential for leveraging this compound in the design and execution of synthetic
routes targeting novel molecules in pharmaceuticals and materials science. Adherence to
proper safety and handling protocols is mandatory to ensure its safe and effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Benzyloxy)-4-methylbenzaldehyde chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2972291#2-benzyloxy-4-methylbenzaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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